Cas no 1804344-02-2 (Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate)

Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate is a fluorinated pyridine derivative with a reactive iodo substituent, making it a versatile intermediate in organic synthesis. The trifluoromethoxy and methoxy groups enhance its electron-withdrawing properties, facilitating nucleophilic substitution and cross-coupling reactions. The ethyl acetate moiety provides additional functionalization potential for further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated pyridines are valued for their metabolic stability and bioactivity. Its well-defined structure and high purity ensure reliable performance in synthetic applications, including Suzuki-Miyaura and Buchwald-Hartwig couplings. Proper handling under inert conditions is recommended due to the sensitivity of the iodo group.
Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate structure
1804344-02-2 structure
Product Name:Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate
CAS No:1804344-02-2
MF:C11H11F3INO4
MW:405.109026193619
CID:4814241
Update Time:2025-06-09

Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate
    • Inchi: 1S/C11H11F3INO4/c1-3-19-9(17)4-6-7(18-2)5-8(16-10(6)15)20-11(12,13)14/h5H,3-4H2,1-2H3
    • InChI Key: QOZIDBQNMVZFRN-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C=C(N=1)OC(F)(F)F)OC)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 329
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.6

Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091363-1g
Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate
1804344-02-2 97%
1g
$1,534.70 2022-04-02

Additional information on Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate

Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804344-02-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804344-02-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with iodine, methoxy, and trifluoromethoxy groups, plays a crucial role in the development of novel therapeutic agents. Its unique structural features make it an invaluable building block for chemists and pharmacologists working on innovative drug candidates.

The< strong>Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate molecule is particularly noteworthy for its ability to undergo a variety of chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and condensation reactions. These properties are essential for constructing complex molecular architectures, which are often required in the design of biologically active compounds. The presence of the iodine atom at the 2-position of the pyridine ring enhances its reactivity, making it an excellent precursor for further functionalization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The< strong>Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate has emerged as a critical intermediate in the synthesis of several promising drug candidates. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are increasingly being explored for their potential in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, contributes to the lipophilicity and metabolic stability of the final compounds, making them more suitable for clinical applications.

The< strong>Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate also finds applications in the synthesis of agrochemicals and specialty chemicals. Its structural motifs are frequently incorporated into molecules designed to interact with biological targets in plants and pests. This broad utility underscores the importance of this compound as a cornerstone in synthetic chemistry.

One of the most compelling aspects of< strong>Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate is its role in facilitating transition-metal-catalyzed reactions. These reactions are pivotal in modern organic synthesis due to their efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions using this intermediate have enabled the rapid construction of complex heterocyclic frameworks. Such methodologies are particularly valuable in medicinal chemistry, where rapid access to diverse molecular libraries is essential for hit identification and optimization.

The< strong>Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate has also been utilized in the development of novel materials with unique electronic properties. The combination of electron-withdrawing and electron-donating groups on its pyridine ring allows for fine-tuning of charge transport characteristics. This has opened up new avenues for research in organic electronics and photovoltaics.

In conclusion, Ethyl 2-iodo-4-methoxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804344-02-2) is a multifaceted compound with far-reaching implications in pharmaceuticals, agrochemicals, and materials science. Its structural versatility and reactivity make it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this intermediate, its importance is only set to grow.

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